N-(3,4-Dichlorophenyl)-N'-[5-(hexylsulfanyl)-1,3,4-thiadiazol-2-yl]urea

• CAS No.: 61516-38-9
• Molecular Formula: C15H18Cl2N4OS2
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-3-(5-hexylsulfanyl-1,3,4-thiadiazol-2-yl)urea
• InChI: InChI=1S/C15H18Cl2N4OS2/c1-2-3-4-5-8-23-15-21-20-14(24-15)19-13(22)18-10-6-7-11(16)12(17)9-10/h6-7,9H,2-5,8H2,1H3,(H2,18,19,20,22)
• InChI Key: RNTBNUOGOCJWGP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCSC1=NN=C(S1)NC(=O)NC2=CC(=C(C=C2)Cl)Cl

Description

N-(3,4-Dichlorophenyl)-N'-[5-(hexylsulfanyl)-1,3,4-thiadiazol-2-yl]urea is a useful research compound. Its molecular formula is C15H18Cl2N4OS2 and its molecular weight is 405.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6.0 g. (0.015 mole) of 1-(3,4-dichlorophenyl)-3-[5-(hexylthio)-1,3,4-thiadiazol-2-yl]urea (Example 18) was prepared in 30 ml. of glacial acetic acid. The mixture was heated to about 85°-90° C. and 4.08 g. (0.036 mole) of 30 percent hydrogen peroxide was added dropwise. After addition was complete, the temperature of the reaction mixture was maintained at about 85°-90° C. for an additional 1.5 hours. The reaction mixture was then cooled and poured onto ice. A precipitate formed which was filtered off and washed with water. The solid thus obtained was recrystallized from a mixture of ethyl acetate and normal hexane to yield product having a melting point of about 204°-206° C., and identified by elemental analyses and NMR spectrum as 1-(3,4-dichlorophenyl)-3-[5-(hexylsulfonyl)-1,3,4-thiadiazol-2-yl]urea.